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Compound of Interest

Compound Name: Octamylamine sulfamate

Cat. No.: B15189938

An In-depth Technical Guide to Octamylamine
Sulfamate

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The compound "Octamylamine sulfamate" is not found in the reviewed chemical
literature. This guide, therefore, infers its properties from the constituent components:
octylamine and sulfamic acid. All data presented pertains to these precursors, and the
properties of the resulting salt are predicted based on established chemical principles.

Introduction

Octamylamine sulfamate is presumed to be an amine salt formed through the acid-base
reaction between octylamine and sulfamic acid. Octylamine, an eight-carbon primary aliphatic
amine, can exist as various isomers, with n-octylamine (octan-1-amine) being a common form.
[1][2][3] Sulfamic acid is a moderately strong inorganic acid. The resulting salt, octamylamine
sulfamate, would be an octylammonium sulfamate. This guide provides a comprehensive
overview of the known physical and chemical properties of n-octylamine and the anticipated
characteristics of its sulfamate salt.

Physical and Chemical Properties

The physical and chemical properties of n-octylamine are well-documented. These properties
provide a foundational understanding of the octylamine moiety within the sulfamate salt.
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Property Value Reference
Molecular Formula CsHioN [1112][3]
Molecular Weight 129.24 g/mol [1114]
Appearance Colorless to pale yellow liquid [1][5]

Odor Ammonia-like [1]

Boiling Point 177 °C [6]

Melting Point -lto0°C [3][6]
Density 0.782 g/mL [6]

Insoluble in water, soluble in

Solubility organic solvents like ethanol [1][5]
and ether.
Refractive Index 1.429 [6]

Chemical Properties of n-Octylamine

n-Octylamine exhibits typical reactivity for a primary amine. The lone pair of electrons on the
nitrogen atom makes it basic and nucleophilic.[7]

Property Description

o As a weak base, it reacts with acids to form
Basicity ]
ammonium salts.

Nucleophilici The nitrogen atom can act as a nucleophile in
ucleophilicity , _ _
various organic reactions.

CAS Number 111-86-4

Synthesis and Formation
Synthesis of n-Octylamine
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Several methods for the industrial synthesis of n-octylamine have been reported, primarily
involving the amination of n-octanol. One common method involves the reaction of n-octanol
with ammonia and hydrogen over a catalyst in a fixed-bed reactor.[8][9] Another approach
involves the reduction of caprylic nitrile, which is formed from n-caprylic acid and ammonia.[8]
[9] A laboratory-scale synthesis of deuterated n-octylamine from an amide has also been
described.[10]

Formation of Octamylamine Sulfamate

The formation of octamylamine sulfamate is a straightforward acid-base neutralization
reaction. The amine group of octylamine acts as a Brgnsted-Lowry base, accepting a proton
from sulfamic acid.[7]

Reaction:

CH3s(CH2)7NH2 (Octylamine) + H2NSOsH (Sulfamic Acid) — [CH3(CHz2)7NHs]*[H2NSOs]~
(Octylammonium Sulfamate)

Experimental Protocols

While no specific experimental protocols for "Octamylamine sulfamate" exist, a general
procedure for the synthesis of an amine sulfamate salt can be outlined based on the reaction of
sulfamic acid with an amine.

Protocol: Synthesis of Octylammonium Sulfamate

» Dissolution: Dissolve n-octylamine in a suitable organic solvent, such as isopropanol or
ethanol.

» Acid Addition: Slowly add an equimolar amount of sulfamic acid, also dissolved in a suitable
solvent, to the octylamine solution with constant stirring. The reaction is exothermic, and
cooling may be necessary.

» Precipitation: The octylammonium sulfamate salt is expected to be less soluble in the organic
solvent than the reactants and should precipitate out of the solution.

« |solation: The precipitate can be collected by filtration.
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« Purification: The collected salt can be washed with a cold, non-polar solvent (e.g., diethyl
ether) to remove any unreacted starting materials and then dried under vacuum.

Mandatory Visualizations
Formation of Octamylamine Sulfamate
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Caption: Formation of Octylammonium Sulfamate from Octylamine and Sulfamic Acid.

Synthetic Workflow for n-Octylamine
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Caption: General Synthetic Workflow for n-Octylamine Production.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15189938?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

